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Compound of Interest

Compound Name: Di-2-thienylglycolic acid

Cat. No.: B043172 Get Quote

An In-depth Technical Guide to the Chemical Properties of Di-2-thienylglycolic Acid

Introduction
Di-2-thienylglycolic acid, also known by its IUPAC name 2-hydroxy-2,2-dithiophen-2-ylacetic

acid, is a specialized organic compound of significant interest in pharmaceutical synthesis.[1][2]

Its structure, featuring two thiophene rings attached to a central glycolic acid core, is

fundamental to its chemical reactivity and utility.[3] This technical guide provides a

comprehensive overview of the chemical properties, synthesis, and biological relevance of Di-
2-thienylglycolic acid, tailored for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
Di-2-thienylglycolic acid is a solid, light-sensitive compound that ranges in color from light

grey to black.[4] It is sparingly soluble in dimethyl sulfoxide (DMSO) and slightly soluble in

methanol with sonication.[4] For optimal stability, it should be stored in a dark, dry place at

room temperature.[4]

Quantitative Data Summary
The key physicochemical properties of Di-2-thienylglycolic acid are summarized in the table

below for easy reference and comparison.
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Property Value Source

IUPAC Name
2-hydroxy-2,2-dithiophen-2-

ylacetic acid
[1][2]

CAS Number 4746-63-8 [1][3][4][5][6]

Molecular Formula C₁₀H₈O₃S₂ [1][4][5][7]

Molecular Weight 240.29 g/mol [4]

Melting Point 93 °C [4]

Boiling Point 436.5 ± 40.0 °C (Predicted) [4]

Density 1.527 ± 0.06 g/cm³ (Predicted) [4]

pKa 2.79 ± 0.25 (Predicted) [4]

Appearance Light Grey to Black Solid [4]

Experimental Protocols and Synthesis
Di-2-thienylglycolic acid is a crucial intermediate in the synthesis of Tiotropium bromide, a

long-acting anticholinergic bronchodilator.[3] The general workflow for its synthesis and

subsequent characterization involves several key stages, from the initial reaction to purification

and structural elucidation.

General Synthetic Workflow
The synthesis of Di-2-thienylglycolic acid typically involves the reaction of appropriate

thiophene derivatives. A generalized workflow for its laboratory-scale synthesis and purification

is outlined below.

Caption: Generalized workflow for the synthesis and characterization of Di-2-thienylglycolic
acid.

Biological Significance and Signaling Pathways
The primary pharmacological relevance of Di-2-thienylglycolic acid stems from its role as a

key precursor to Tiotropium.[3] Tiotropium is an anticholinergic agent that functions by blocking
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muscarinic acetylcholine receptors. This action inhibits the effects of acetylcholine, a

neurotransmitter, leading to bronchodilation.

Anticholinergic Mechanism of Action
The diagram below illustrates the general signaling pathway affected by anticholinergic drugs

derived from Di-2-thienylglycolic acid.

Caption: Simplified diagram of an anticholinergic drug's mechanism of action.

Conclusion
Di-2-thienylglycolic acid is a compound with well-defined chemical properties that serves as a

vital building block in the pharmaceutical industry. Its synthesis, while requiring standard

organic chemistry techniques, leads to a precursor for potent anticholinergic drugs.

Understanding its chemical characteristics and its role in the synthesis of pharmacologically

active molecules is essential for researchers and professionals in the field of drug

development. The data and diagrams presented in this guide offer a foundational

understanding for further investigation and application of this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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